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Compound of Interest

Compound Name: Bidwillol A

cat. No.: B170197

Bidwillol A: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bidwillol A is a naturally occurring pterocarpan, a class of isoflavonoids, that has been isolated
from several plant species of the Erythrina genus. While not as extensively studied as other
common flavonoids, its unique chemical structure warrants investigation for potential biological
activities. This technical guide provides a consolidated overview of the known physical and
chemical properties of Bidwillol A, alongside available experimental details.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Bidwillol A are summarized below.
The data is compiled from computational predictions and limited experimental findings.
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Property Value Source

3-[4-hydroxy-2-methoxy-3-(3-

Chemical Structure methylbut-2-enyl)phenyl]-2H-
chromen-7-ol

Molecular Formula C21H2204 [1]

Molecular Weight 338.4 g/mol [1]

3-[4-hydroxy-2-methoxy-3-(3-

IUPAC Name methylbut-2-enyl)phenyl]-2H- [1]
chromen-7-ol

CAS Number 161099-42-9 [1]

Boiling Point 543.0 £ 50.0 °C at 760 mmHg

Density 1.2+0.1 g/cm3

XLogP3 4.6 [1]

Polar Surface Area 58.9 A2 [1]

Erythrina burttii, Erythrina
Natural Sources ) ) [1]
herbacea, Erythrina variegata

Spectroscopic Data

Detailed experimental spectroscopic data for Bidwillol A is not readily available in public
databases. However, the PubChem database indicates the existence of the following spectral
information:

e 13C NMR Spectrum: Data is available.[1]
e Mass Spectrometry: GC-MS data is available.[1]

Acquiring the raw or processed data would likely require accessing the original research
articles citing this compound.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the isolation, synthesis, or specific analysis
of Bidwillol A are not extensively documented in readily accessible literature. Researchers
interested in working with this compound would likely need to adapt general protocols for the
isolation of isoflavonoids from Erythrina species.

General Isolation Workflow for Isoflavonoids from Erythrina Species:
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In Vitro Studies

Targeted Cell Lines
(e.g., cancer, immune cells)
Cytotoxicity Assays Specific Activity Screening
(e.g., MTT, LDH) (e.g., anti-inflammatory, antimicrobial)
(Dose-Response Studies)

Mechanlsm of Action Studles
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(Western Blot RT qPCR Reporter Gene Assays)

'

In Vivo|Studies

(Animal Model of Disease)

Efficacy and
Toxicity Studies

Pharmacokinetic/
Pharmacodynamic
(PK/PD) Analysis

Preclinical Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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